Potassium perchlorate

• CAS No.: 7778-74-7
• Molecular Formula: ClHKO4
• Molecular Weight: 139.56 g/mol
• IUPAC Name: potassium;perchlorate
• InChI: InChI=1S/ClHO4.K/c2-1(3,4)5;/h(H,2,3,4,5)
• InChI Key: OKXRQWHWPWHKOP-UHFFFAOYSA-N
• SMILES: [O-]Cl(=O)(=O)=O.[K+]
• Canonical SMILES: OCl(=O)(=O)=O.[K]
• Color/Form: COLORLESS CRYSTALS OR WHITE, CRYSTALLINE POWDER; Colorless orthorhombic crystals
• density: 2.53 g/cu cm; 2.5 g/cm³
• melting_point: Decomposes at 400 °C; 525 °C
• physical_description: Potassium perchlorate appears as a white crystalline solid. Forms explosive mixtures with certain combustible materials. Difficult to burn, but will accelerate burning of combustible materials. Prolonged exposure to fire or heat may result in an explosion. Used in explosives, pyrotechnics, photography.; Pellets or Large Crystals; Dry Powder; Colorless crystals or white crystalline solid that absorbs moisture from the air; [CHEMINFO]; COLOURLESS CRYSTALS OR WHITE CRYSTALLINE POWDER.
• Pictograms: Oxidizer; Irritant
• solubility: SOL IN 65 PARTS COLD WATER, 15 PARTS BOILING WATER; PRACTICALLY INSOL IN ALCOHOL; In water, 15 g/l at 25 °C.; INSOL IN ETHER; Solubility in water, g/100ml at 20 °C: 1.8
• Synonyms: Perchloracap; potassium perchlorate

Description

Potassium perchlorate is an inorganic salt with the chemical formula KClO₄. It is a colorless crystalline solid that is a strong oxidizer, commonly used in pyrotechnics, explosives, and propellants. This compound is known for its stability and low solubility in water, making it a valuable compound in various industrial applications .

Preparation Methods

Synthetic Routes and Reaction Conditions: Potassium perchlorate can be synthesized through several methods:

Precipitation Method: This involves treating an aqueous solution of sodium perchlorate with potassium chloride.

Electrolysis Method: this compound can also be produced by the electrolysis of a potassium chloride solution.

Industrial Production Methods: The industrial production of this compound primarily relies on the precipitation method due to its simplicity and efficiency. The reaction is as follows: [ \text{NaClO}_4 + \text{KCl} \rightarrow \text{KClO}_4 + \text{NaCl} ] This reaction exploits the significant difference in solubility between this compound and sodium perchlorate .

Types of Reactions:

Oxidation: this compound is a strong oxidizer and can react with reducing agents to produce oxygen gas and potassium chloride. For example: [ \text{KClO}_4 \rightarrow \text{KCl} + 2\text{O}_2 ]

Reduction: In the presence of strong reducing agents, this compound can be reduced to potassium chloride and oxygen.

Substitution: this compound can undergo substitution reactions with other halides under specific conditions.

Common Reagents and Conditions:

Reducing Agents: Common reducing agents include metals like aluminum and magnesium.

Reaction Conditions: High temperatures are often required to initiate these reactions, typically above 400°C.

Major Products:

Oxidation Products: Potassium chloride and oxygen gas.

Reduction Products: Potassium chloride and oxygen gas.

Scientific Research Applications

Explosives Manufacturing

Potassium perchlorate is widely used in the production of explosives due to its strong oxidizing capabilities. It serves as a key component in:

• Fireworks : Enhances the combustion process.
• Ammunition : Used in percussion caps and primers.
• Rocket Propellants : Historically utilized in solid rocket fuels, though now often replaced by ammonium perchlorate for performance reasons.

Disinfectants

Due to its ability to destroy harmful microorganisms, this compound is employed as a disinfectant in various settings, including laboratories and medical facilities .

Chemical Reagent

In laboratory settings, this compound is used as a reagent in:

• Electrophoresis : Acts as a supporting electrolyte.
• Electrochemistry : Facilitates various chemical reactions due to its oxidizing properties .

Manufacturing Processes

It finds utility in:

• Rubber Manufacturing : As an additive to enhance properties.
• Aluminum Refining : Used in processes that require strong oxidizers.
• Dyes and Fabrics : Acts as a fixer in dyeing processes.

Hyperthyroidism Treatment

Historically, this compound was used to treat hyperthyroidism by inhibiting iodine uptake in the thyroid gland. This competitive inhibition reduces the production of thyroid hormones, making it effective for conditions like Graves' disease. However, due to potential side effects such as aplastic anemia, its use has diminished significantly .

Thyroid Function Testing

This compound is utilized in diagnostic tests to evaluate thyroid function by assessing iodide transport mechanisms .

Case Study 1: Hyperthyroidism Treatment

A study published in the Journal of Clinical Endocrinology demonstrated that this compound effectively reduced thyroid hormone levels in patients with hyperthyroidism when administered alongside other medications. However, long-term use was associated with serious side effects, leading to a decline in its prescription .

Case Study 2: Environmental Impact

Research conducted on perchlorate contamination in drinking water highlighted the need for regulatory measures due to its presence at levels exceeding safe limits. This study prompted investigations into the health effects of chronic exposure to low levels of perchlorate .

Data Table: Specifications and Properties

Property	Value
Chemical Formula	KClO₄
Appearance	Colorless crystalline solid
Solubility	1.5 g/100 mL at 25 °C
Oxidizing Strength	Strong
Typical Uses	Explosives, disinfectants
Medical Use	Hyperthyroidism treatment

Mechanism of Action

Potassium perchlorate exerts its effects primarily through its strong oxidizing ability. In biological systems, it acts as a competitive inhibitor of iodine uptake by the thyroid gland, thereby reducing the production of thyroid hormones. This mechanism involves the inhibition of the sodium-iodide symporter, which is responsible for transporting iodine into thyroid cells .

Comparison with Similar Compounds

Ammonium Perchlorate (NH₄ClO₄): Used in solid rocket propellants, it has a higher solubility in water compared to potassium perchlorate.

Sodium Perchlorate (NaClO₄): Also used as an oxidizer, it is more soluble in water and often used in analytical chemistry.

Potassium Chlorate (KClO₃): Another strong oxidizer, but less stable and more reactive with sulfur and other reducing agents.

Uniqueness of this compound: this compound is unique due to its stability and low solubility in water, making it safer to handle and store compared to other perchlorates. Its strong oxidizing properties and stability under high temperatures make it an ideal choice for pyrotechnic and explosive applications .

Q & A

Basic Research Questions

Q. How can liquid chromatography with conductivity detection be optimized for quantifying potassium perchlorate in complex matrices?

• Methodology : Use a mobile phase of 16.6 g phthalic acid in methanol/water (pH 4.5) with a L23-packed column (4.6 mm × 7.5 cm) at 1.2 mL/min flow rate. Validate the method by ensuring tailing factors ≤1.5 and relative standard deviation (RSD) ≤2.0% for repeatability. Calibrate using a standard solution (0.1 mg/mL KClO₄) and apply the formula: $\text{Quantity (mg)} = 500C \times (r_U / r_S)$, where $C$ is the standard concentration, and $r_U/r_S$ are sample/standard peak responses .

Q. What experimental parameters influence the solubility of this compound in organic solvents?

• Key Variables : Temperature (tested up to 265°C), solvent polarity (e.g., methanol vs. dimethylformamide), and ionic strength (via activity coefficients derived from salt solutions). Calcium and barium perchlorates show higher methanol solubility than water, suggesting solvent-solute interactions dominate over hydration effects .

Q. How are insoluble impurities in this compound quantified for reagent-grade purity validation?

• Procedure : Dissolve 20 g sample in 150 mL warm water, filter through a medium-porosity crucible, wash with 3×50 mL water, and dry residues at 105°C. Residual mass ≤1 mg (0.005%) confirms compliance with purity standards .

Advanced Research Questions

Q. How can conflicting toxicological data on perchlorate’s reference dose (RfD) be reconciled between NAS and EPA assessments?

• Critical Analysis : The NAS-derived RfD (20× higher than EPA’s 2002 value) hinges on classifying iodine uptake inhibition as non-adverse, while EPA deemed it a precursor to thyroid dysfunction. Researchers must evaluate study designs: EPA used human epidemiological data, whereas NAS prioritized rodent models. Uncertainties in exposure pathways (e.g., breast milk contamination) further complicate risk extrapolation .

Q. What crystallographic techniques are suitable for analyzing this compound coordination complexes, such as cryptand-encapsulated structures?

• Approach : Employ single-crystal X-ray diffraction to resolve bond lengths and coordination geometry. For example, (2.2.2-cryptand)KClO₄ exhibits distorted cubic coordination, with Cl–O distances (~1.44 Å) and K⁺–O interactions (~2.8 Å). Thermal analysis (TGA/DSC) can assess stability of amine/pyridine adducts .

Q. What factors govern this compound crystal growth via gel diffusion, and how do nucleation kinetics affect morphology?

• Optimization : Adjust gel concentration (5–7% silica), pH (4–6), and reactant concentrations (0.5–1.0 M KClO₄). Lower nucleation density occurs at 25–30°C, yielding well-defined orthorhombic crystals. Periodic bond chain (PBC) theory predicts dominant {001} and {101} faces, consistent with experimental observations .

Q. Why do discrepancies arise in perchlorate detection when using gravimetric methods with ethanol extraction?

• Hazard Mitigation : Ethanol reacts with perchlorate to form explosive ethyl perchlorate. Replace ethanol with non-reductive solvents (e.g., acetone) for potassium isolation. Validate via ion chromatography or Raman spectroscopy (peaks at 935 cm⁻¹ for ClO₄⁻ symmetry) .

Q. How do environmental perchlorate sources (natural vs. anthropogenic) complicate isotopic fingerprinting in water systems?

• Analytical Strategy : Use δ¹⁸O and δ³⁷Cl isotopic ratios: synthetic perchlorate (e.g., fireworks) has δ¹⁸O = +18‰ to +22‰, while atmospheric formation shows δ¹⁸O = −15‰. Couple with microbial degradation studies (e.g., Azospirillum reductase activity) to trace contamination pathways .

Q. Methodological Considerations Table

Technique	Application	Key Parameters	Limitations
Liquid Chromatography	Purity assay	Column: L23; pH 4.5 mobile phase	Interference from nitrate/chlorate
X-Ray Diffraction	Crystal structure	λ = 1.5418 Å (Cu-Kα); 100K cooling	Requires single crystals
Raman Spectroscopy	Anion identification	935 cm⁻¹ (ClO₄⁻ symmetric stretch)	Fluorescence in organic matrices
Isotope Ratio MS	Source tracking	δ¹⁸O, δ³⁷Cl precision ±0.5‰	High cost; specialized facilities